1-(2-Hydroxy-5-nitrophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-hydroxy-5-nitrophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H13NO5/c1-22-13-6-2-11(3-7-13)4-8-15(18)14-10-12(17(20)21)5-9-16(14)19/h2-10,19H,1H3/b8-4+
• InChI Key: CVIUOQUFJVUJFY-XBXARRHUSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)C2=C(C=CC(=C2)[N+](=O)[O-])O
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)C2=C(C=CC(=C2)[N+](=O)[O-])O
• Molecular Formula: C16H13NO5
• Molecular Weight: 299.28 g/mol

Description

1-(2-Hydroxy-5-nitrophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, also known as curcumin, is a naturally occurring compound found in turmeric. It has been extensively studied for its potential therapeutic properties due to its anti-inflammatory, antioxidant, and anticancer effects.

Scientific Research Applications

Chemotherapeutic Applications

Research has shown that certain substituted chalcones, including compounds similar to 1-(2-Hydroxy-5-nitrophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one, have been synthesized and evaluated for their anti-cancer activity. For instance, derivatives of this compound have been tested against breast cancer cell lines and demonstrated significant anti-cancer activity. This includes inducing cytotoxicity, causing morphological and nuclear changes, DNA fragmentation, and cell cycle arrest in cancer cells (Singh et al., 2016).

Photophysical Properties

A study on the effect of solvent polarity on the photophysical properties of chalcone derivatives related to this compound revealed interesting insights. The research demonstrated bathochromic shifts in absorption and fluorescence spectra from non-polar to polar solvents, indicating significant changes in dipole moment between ground and excited states. These findings are crucial for understanding the photophysical behavior of these compounds (Kumari et al., 2017).

Nematicidal Activity

In the realm of agriculture, certain derivatives of chalcones, including those similar to this compound, have been synthesized and evaluated for their nematicidal activity. These compounds were tested against the root-knot nematode Meloidogyne javanica, with some showing significant nematicidal properties. This suggests potential applications of such compounds in pest control (Kumari et al., 2014).

Corrosion Inhibition

Research on biphenyl chalcone derivatives, which are structurally related to this compound, has demonstrated their effectiveness in inhibiting corrosion of metals like mild steel in certain environments. This indicates the potential use of such compounds in materials science, especially in preventing corrosion in industrial applications (Baskar et al., 2012).